Cas no 126312-61-6 (5-(Benzyloxy)-2-iodo-1,3-dimethylbenzene)

5-(Benzyloxy)-2-iodo-1,3-dimethylbenzene is a halogenated aromatic compound featuring a benzyloxy substituent and an iodine atom on a dimethylbenzene backbone. Its structural properties make it a valuable intermediate in organic synthesis, particularly in cross-coupling reactions such as Suzuki or Sonogashira couplings, where the iodine moiety acts as a reactive site. The benzyloxy group enhances solubility in organic solvents, facilitating purification and further functionalization. This compound is well-suited for applications in pharmaceutical and materials chemistry, offering precise control over molecular architecture. Its stability under standard conditions ensures reliable handling and storage, making it a practical choice for synthetic workflows.

5-(Benzyloxy)-2-iodo-1,3-dimethylbenzene structure

126312-61-6 structure

Product Name:5-(Benzyloxy)-2-iodo-1,3-dimethylbenzene

CAS No:126312-61-6

MF:C₁₅H₁₅IO

MW:338.183476686478

CID:63814

PubChem ID:19842543

Update Time:2025-06-07

5-(Benzyloxy)-2-iodo-1,3-dimethylbenzene Chemical and Physical Properties

Names and Identifiers

- 5-(Benzyloxy)-2-iodo-1,3-dimethylbenzene
- 2-iodo-1,3-dimethyl-5-(phenylmethoxy)Benzene
- 2-iodo-1,3-dimethyl-5-phenylmethoxybenzene
- 2-iodo-1,3-dimethyl-5-(phenylmethoxy)-Benzene
- 4-benzyloxy-2,6-dimethylphenyl iodide
- Benzene,2-iodo-1,3-dimethyl-5-(phenylmethoxy)
- O-benzyl-3,5dimethyl-4-iodophenol
- 2-iodo-1,3-dimethyl-5-(phenylmethoxy)- Benzene
- DTXSID10600515
- SCHEMBL10477402
- J-509700
- Benzene, 2-iodo-1,3-dimethyl-5-(phenylmethoxy)-
- 2-iodanyl-1,3-dimethyl-5-phenylmethoxy-benzene
- 126312-61-6
- A805537
- AKOS015842417
- FT-0729310
- A1-01946
- DB-022340
- HS-3077
- MDL： MFCD09999252
- Inchi： 1S/C15H15IO/c1-11-8-14(9-12(2)15(11)16)17-10-13-6-4-3-5-7-13/h3-9H,10H2,1-2H3
- InChI Key： ICHZYYGVAKLSCT-UHFFFAOYSA-N
- SMILES： IC1=C(C)C=C(C=C1C)OCC1C=CC=CC=1

Computed Properties

Exact Mass: 338.01700
Monoisotopic Mass: 338.017
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 213
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 4.8
Topological Polar Surface Area: 9.2A^2

Experimental Properties

Density: 1.478
Boiling Point: 395.2°C at 760 mmHg
Flash Point: 192.8°C
Refractive Index: 1.616
PSA: 9.23000
LogP: 4.48700

5-(Benzyloxy)-2-iodo-1,3-dimethylbenzene Pricemore >>

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Alichem	A019089059-1g	5-(Benzyloxy)-2-iodo-1,3-dimethylbenzene	126312-61-6	95%	1g	400.00 USD	2021-06-17
TRC	B073530-50mg	5-(Benzyloxy)-2-iodo-1,3-dimethylbenzene	126312-61-6		50mg	$ 205.00	2022-06-07
TRC	B073530-100mg	5-(Benzyloxy)-2-iodo-1,3-dimethylbenzene	126312-61-6		100mg	$ 330.00	2022-06-07
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1655761-1g	5-(Benzyloxy)-2-iodo-1,3-dimethylbenzene	126312-61-6	98%	1g	￥4040.00	2024-08-09
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